Cas no 108944-66-7 (methylzedoarondiol)

• Product Name: methylzedoarondiol
• CAS No: 108944-66-7
• Molecular Formula: C₁₆H₂₆O₃
• Molecular Weight: 266.375845432281
• CID: 2038803
• PubChem ID: 21626407

methylzedoarondiol Properties

Names and Identifiers

• methylzedoarondiol
• (3S,3aS,8R,8aR)-3-hydroxy-8-methoxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4,7,8a-hexahydroazulen-6-one
• HY-N11559
• CS-0649568
• 108944-66-7

• InChIKey： JWPQPLGWOCJRTA-UHFFFAOYSA-N
• Inchi： 1S/C16H26O3/c1-10(2)11-8-13-12(6-7-15(13,3)18)16(4,19-5)9-14(11)17/h12-13,18H,6-9H2,1-5H3
• SMILES： OC1(CCC2C(C)(CC(/C(/CC12)=C(\C)/C)=O)OC)C

Computed Properties

• Exact Mass: 266.18819469g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 266.18819469g/mol
• Heavy Atom Count: 19
• Complexity: 422
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.67
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes